Cas no 2228526-78-9 (4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol
• CAS No: 2228526-78-9
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6197592
• PubChem ID: 165973164
• Update Time: 2025-11-06

4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol
• 2228526-78-9
• EN300-2000590

• Inchi： 1S/C13H25NO2/c1-12(6-8-16-9-7-12)13(10-14)4-2-11(15)3-5-13/h11,15H,2-10,14H2,1H3
• InChI Key： YPTRFKMGJMGFMD-UHFFFAOYSA-N
• SMILES： O1CCC(C)(CC1)C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol

Comprehensive Analysis of 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol (CAS No. 2228526-78-9)

The compound 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol (CAS No. 2228526-78-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, combining a cyclohexanol core with aminomethyl and 4-methyloxan-4-yl substituents. This combination of functional groups makes it a versatile intermediate for synthesizing bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

In recent years, the demand for novel chemical entities like 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol has surged due to advancements in drug discovery and precision medicine. Researchers are particularly intrigued by its potential applications in neurodegenerative disease research, where modulating blood-brain barrier permeability is critical. The compound's aminomethyl group enhances its ability to interact with biological targets, while the oxane ring contributes to its stability and solubility profile.

The synthesis of CAS No. 2228526-78-9 involves multi-step organic reactions, often starting from cyclohexane derivatives. Key steps include Grignard reactions for introducing the 4-methyloxan-4-yl moiety and reductive amination for the aminomethyl functionality. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade intermediates. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity.

From a structure-activity relationship (SAR) perspective, 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol exhibits promising interactions with G-protein-coupled receptors (GPCRs), which are pivotal in neurological disorders. Its hydroxyl group facilitates hydrogen bonding with target proteins, while the oxane ring provides conformational rigidity. These features align with current trends in fragment-based drug design, where researchers prioritize molecules with balanced lipophilicity and polar surface area.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in designing smart polymers and catalysts. Its dual functionality (amine and alcohol) allows for covalent attachment to polymeric matrices, making it valuable for biocompatible coatings and drug delivery systems. Such interdisciplinary relevance underscores why CAS No. 2228526-78-9 is frequently searched in academic databases and patent literature.

Environmental and safety profiles of 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol are rigorously evaluated. While not classified as hazardous, standard laboratory safety protocols (e.g., glove boxes, fume hoods) are recommended during handling. Its biodegradability and low ecotoxicity make it a sustainable choice for green chemistry initiatives, aligning with global trends toward environmentally benign synthesis.

In conclusion, 4-(aminomethyl)-4-(4-methyloxan-4-yl)cyclohexan-1-ol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from CNS drug candidates to advanced materials—highlight its importance in both academic and industrial settings. As research continues, this compound is poised to play a pivotal role in addressing unmet medical needs and technological challenges.